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Compound of Interest

Compound Name: 1-Octanol-d2-1

Cat. No.: B12375549 Get Quote

Technical Support Center: 1-Octanol-d2-1
This technical support center provides essential information for researchers, scientists, and

drug development professionals on the best practices for handling and storing 1-Octanol-d2-1.

Frequently Asked Questions (FAQs)
Q1: What is 1-Octanol-d2-1?

A1: 1-Octanol-d2-1 is a deuterated form of 1-Octanol, where one or two hydrogen atoms on

the first carbon have been replaced with deuterium, a stable isotope of hydrogen.[1][2] It is

commonly used in research, particularly in nuclear magnetic resonance (NMR) spectroscopy

and as a tracer in metabolic studies.[2][3]

Q2: What are the primary hazards associated with 1-Octanol-d2-1?

A2: While specific data for 1-Octanol-d2-1 is limited, the hazards are expected to be similar to

those of 1-Octanol. It is a combustible liquid and can cause serious eye irritation.[4][5][6] It may

also cause skin irritation and is considered harmful to aquatic life with long-lasting effects.[4][5]

[6]

Q3: What personal protective equipment (PPE) should be worn when handling 1-Octanol-d2-
1?
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A3: When handling 1-Octanol-d2-1, it is recommended to wear chemical safety glasses or

goggles, protective gloves (such as nitrile rubber), and a lab coat.[4][6][7] If there is a risk of

generating vapors or aerosols, respiratory protection may be required.[4]

Q4: How should I properly store 1-Octanol-d2-1?

A4: Store 1-Octanol-d2-1 in a tightly closed container in a cool, dry, and well-ventilated area.[7]

Keep it away from heat, sparks, open flames, and strong oxidizing agents.[7] For long-term

stability and to minimize decomposition, especially for deuterated compounds, refrigeration in

the dark is recommended.[8]

Q5: What should I do in case of a spill?

A5: In the event of a small spill, absorb the liquid with an inert material such as sand or

vermiculite and place it in a suitable container for disposal.[7] For larger spills, evacuate the

area, cut off ignition sources, and contain the spill to prevent it from entering drains.[4][7]

Emergency personnel should wear appropriate protective equipment.[4][7]

Troubleshooting Guide
Q1: My NMR spectrum shows a significant water peak. How can I minimize this?

A1: Water contamination is a common issue with deuterated solvents. To minimize water

peaks, handle the solvent under a dry, inert atmosphere (e.g., nitrogen or argon).[3][9] Use dry

glassware, and consider using single-use ampoules to prevent moisture absorption.[9][10] You

can also dry the solvent over molecular sieves.

Q2: I've noticed the pH of my 1-Octanol-d2-1 seems to have changed. What could be the

cause?

A2: Over time, especially with exposure to air and light, alcohols can oxidize to form carboxylic

acids, which would lower the pH. Some deuterated solvents can become acidic over months of

storage at room temperature.[8] Storing the product refrigerated and in the dark can help

minimize decomposition.[8]

Q3: The compound appears cloudy or has particulate matter. Is it still usable?
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A3: Cloudiness or the presence of particulates may indicate contamination or degradation of

the product. It is not recommended to use the product in this state as it could affect

experimental results.

Quantitative Data Summary
Property Value Source

Molecular Formula C₈H₁₆D₂O [1]

Molecular Weight Approximately 132.24 g/mol [1]

Boiling Point ~195 °C (for 1-Octanol) [11]

Melting Point ~ -16 °C (for 1-Octanol) [11]

Flash Point ~ 81 °C (for 1-Octanol) [12]

Density
~ 0.83 g/cm³ at 20 °C (for 1-

Octanol)
[11]

Solubility in Water 0.3 g/L at 20 °C (for 1-Octanol) [11]

Experimental Protocols
General Handling and Dispensing Protocol:

Work in a well-ventilated area, preferably in a chemical fume hood.

Wear appropriate personal protective equipment, including safety glasses, gloves, and a lab

coat.

Ensure all glassware is clean and dry to prevent contamination, especially with water.

If the compound is stored under an inert atmosphere, use a syringe or cannula to transfer

the liquid, maintaining the inert atmosphere in the storage vessel.

Keep the container tightly sealed when not in use to prevent atmospheric moisture

absorption and potential degradation.

Avoid contact with strong oxidizing agents and acids.[7]
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Visualizations

Workflow for Handling and Storing 1-Octanol-d2-1
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Tightly seal container immediately after useCollect waste in a labeled, sealed container

Store in a cool, dry, well-ventilated area

Keep away from heat and ignition sources
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Dispose of according to institutional and local regulations
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Caption: A logical workflow for the safe handling and storage of 1-Octanol-d2-1.

Troubleshooting Guide for 1-Octanol-d2-1 Experiments

Problem Encountered

Suspected Contamination?

Signs of Degradation?

No

Check handling procedures for sources of contamination.
Consider purifying the solvent.

Yes

High Water Peak in NMR?

No

Verify storage conditions (cool, dark, inert atmosphere).
Consider using a fresh batch.

Yes

Handle under inert atmosphere.
Use dry glassware and consider drying the solvent.

Yes

Problem Resolved

No
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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